Cas no 62347-23-3 (5-methyl-N-(propan-2-yl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-methyl-N-(propan-2-yl)-1,3,4-thiadiazol-2-amine
• CAS No: 62347-23-3
• MF: C₆H₁₁N₃S
• MW: 157.236639261246
• MDL: MFCD00124189
• CID: 448539
• PubChem ID: 544670
• Update Time: 2025-10-29

5-methyl-N-(propan-2-yl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-methyl-N-(1-methylethyl)-
• 5-methyl-N-propan-2-yl-1,3,4-thiadiazol-2-amine
• N2-Isopropyl-5-methyl-1,3,4-thiadiazol-2-amine
• DTXSID00337782
• MFCD00124189
• N-(5-methyl-1,3,4-thiadiazol-2-yl)-1-methylethylamine
• CCG-464
• N-Isopropyl-5-methyl-1,3,4-thiadiazol-2-amine
• 5-methyl-N-(propan-2-yl)-1,3,4-thiadiazol-2-amine
• HMS1529L11
• NCGC00176245-01
• N-Isopropyl-5-methyl-1,3,4-thiadiazol-2-amine #
• BRD-K23893798-001-01-0
• AKOS014320265
• SCHEMBL11509975
• EN300-180634
• 62347-23-3
• Maybridge4_003069

• MDL： MFCD00124189
• Inchi： 1S/C6H11N3S/c1-4(2)7-6-9-8-5(3)10-6/h4H,1-3H3,(H,7,9)
• InChI Key： LJRUOAZKZFJJIJ-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1NC(C)C

Computed Properties

• Exact Mass: 157.06753
• Monoisotopic Mass: 157.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 37.81

Additional information on 5-methyl-N-(propan-2-yl)-1,3,4-thiadiazol-2-amine

5-methyl-N-(propan-2-yl)-1,3,4-thiadiazol-2-amine (CAS No. 62347-23-3): A Comprehensive Overview

5-methyl-N-(propan-2-yl)-1,3,4-thiadiazol-2-amine (CAS No. 62347-23-3) is a specialized organic compound belonging to the 1,3,4-thiadiazole family. This heterocyclic compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. Researchers and manufacturers are increasingly exploring its utility in pharmaceuticals, agrochemicals, and material science, making it a compound of growing importance in the chemical sector.

The molecular structure of 5-methyl-N-(propan-2-yl)-1,3,4-thiadiazol-2-amine features a thiadiazole ring substituted with a methyl group at the 5-position and an isopropylamino group at the 2-position. This specific arrangement contributes to its distinct chemical behavior and reactivity patterns. The presence of both nitrogen and sulfur atoms in the heterocyclic ring system makes this compound particularly interesting for applications requiring electron-rich systems or hydrogen bonding capabilities.

In pharmaceutical research, 1,3,4-thiadiazole derivatives like 5-methyl-N-(propan-2-yl)-1,3,4-thiadiazol-2-amine have shown promising biological activities. Recent studies have investigated their potential as enzyme inhibitors, antimicrobial agents, and anti-inflammatory compounds. The compound's ability to interact with biological targets makes it a valuable scaffold for drug discovery programs, especially in the development of novel therapeutic agents for challenging medical conditions.

The agrochemical industry has also shown interest in 5-methyl-N-(propan-2-yl)-1,3,4-thiadiazol-2-amine and related compounds. Their structural features make them suitable candidates for developing new plant protection products with improved efficacy and environmental profiles. Researchers are particularly focused on creating more sustainable crop protection solutions, and this compound's properties align well with these objectives.

From a synthetic chemistry perspective, CAS 62347-23-3 serves as an important intermediate for various chemical transformations. Its reactivity allows for further functionalization, making it a versatile building block in organic synthesis. Chemists value such intermediates for their ability to introduce specific molecular features into more complex structures, facilitating the creation of novel compounds with tailored properties.

The material science field has begun exploring applications of 5-methyl-N-(propan-2-yl)-1,3,4-thiadiazol-2-amine in advanced materials development. Its molecular structure suggests potential utility in creating specialized polymers, coordination complexes, or as a component in electronic materials. These applications are particularly relevant in today's context of developing sustainable and high-performance materials for various technological applications.

Quality control and analytical characterization of 5-methyl-N-(propan-2-yl)-1,3,4-thiadiazol-2-amine typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the required purity standards for its intended applications. Proper characterization is crucial, especially when the compound is used in sensitive applications like pharmaceutical development or high-tech material production.

Market trends indicate growing demand for specialized heterocyclic compounds like 5-methyl-N-(propan-2-yl)-1,3,4-thiadiazol-2-amine. The global market for fine chemicals and pharmaceutical intermediates continues to expand, driven by increasing research activities and the need for novel chemical entities. Companies specializing in custom synthesis and contract research are particularly interested in such compounds to meet their clients' diverse needs.

Environmental and safety considerations for handling CAS 62347-23-3 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal handling conditions, proper safety measures should always be observed when working with any chemical substance. Researchers emphasize the importance of understanding material safety data and implementing appropriate handling procedures in all applications.

Future research directions for 5-methyl-N-(propan-2-yl)-1,3,4-thiadiazol-2-amine are likely to focus on expanding its applications in green chemistry initiatives and sustainable manufacturing processes. The compound's structural features make it a candidate for developing more environmentally friendly chemical processes, aligning with global trends toward greener industrial practices.

For researchers and industry professionals seeking detailed technical information about 5-methyl-N-(propan-2-yl)-1,3,4-thiadiazol-2-amine, comprehensive analytical data and synthesis protocols are available through various scientific databases and specialty chemical suppliers. The compound's growing importance ensures continued interest from both academic and industrial research communities.

In conclusion, 5-methyl-N-(propan-2-yl)-1,3,4-thiadiazol-2-amine (CAS No. 62347-23-3) represents an important member of the 1,3,4-thiadiazole family with diverse potential applications. Its unique structural characteristics and reactivity profile make it valuable across multiple scientific and industrial domains. As research continues to uncover new uses for this compound, its significance in various fields is expected to grow substantially in the coming years.